Cas no 1428903-59-6 (N1-Methylpseudouridine-5′-triphosphate)

• Product Name: N1-Methylpseudouridine-5′-triphosphate
• CAS No: 1428903-59-6
• MF: C₁₀H₁₇N₂O₁₅P₃
• MW: 498.1677
• CID: 4879938
• PubChem ID: 90456815
• Update Time: 2026-02-27

N1-Methylpseudouridine-5′-triphosphate Chemical and Physical Properties

Names and Identifiers

• n1-methylpseudouridine-5'-triphosphate
• 1-Methylpseudouridine-5'-triphosphate
• N1-Methylpseudouridine-5′-triphosphate
• 2,4(1H,3H)-Pyrimidinedione, 5-(5-O-(hydroxy((hydroxy(phosphonooxy)phosphinyl)oxy)phosphinyl)-beta-D-ribofuranosyl)-1-methyl-
• ((2R,3S,4R,5S)-3,4-Dihydroxy-5-(1-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)tetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
• HY-112582A
• starbld0005036
• Methylpseudouridine-5'-triphosphate
• N1-Methylpseudouridine-5 inverted exclamation marka-triphosphate
• 1428903-59-6
• 2,4(1H,3H)-PYRIMIDINEDIONE, 5-(5-O-(HYDROXY((HYDROXY(PHOSPHONOOXY)PHOSPHINYL)OXY)PHOSPHINYL)-.BETA.-D-RIBOFURANOSYL)-1-METHYL-
• [[(2R,3S,4R,5S)-3,4-dihydroxy-5-(1-methyl-2,4-dioxopyrimidin-5-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• N1-.Pseudo.utp
• 1-Methylpseudouridine-5-triphosphate
• CS-0047599
• 1-Methylpseudo-UTP
• N1-Methylpseudouridine-5-triphosphate
• 5ENC36P33M
• SCHEMBL16094950
• CAS 1428903-59-6
• UNII-5ENC36P33M

• Inchi： 1S/C10H17N2O15P3/c1-12-2-4(9(15)11-10(12)16)8-7(14)6(13)5(25-8)3-24-29(20,21)27-30(22,23)26-28(17,18)19/h2,5-8,13-14H,3H2,1H3,(H,20,21)(H,22,23)(H,11,15,16)(H2,17,18,19)
• InChI Key： OLRONOIBERDKRE-UHFFFAOYSA-N
• SMILES： P(=O)(O[H])(OP(=O)(O[H])OP(=O)(O[H])O[H])OC([H])([H])C1([H])C([H])(C([H])(C([H])(C2C(N([H])C(N(C([H])([H])[H])C=2[H])=O)=O)O1)O[H])O[H]

Computed Properties

• Exact Mass: 497.98417883g/mol
• Monoisotopic Mass: 497.98417883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 884
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.5
• Topological Polar Surface Area: 259

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on N1-Methylpseudouridine-5′-triphosphate

Unlocking the Potential of N1-Methylpseudouridine-5′-triphosphate (CAS 1428903-59-6): A Breakthrough in mRNA Therapeutics and Vaccine Development

In the rapidly evolving field of mRNA technology, N1-Methylpseudouridine-5′-triphosphate (CAS 1428903-59-6) has emerged as a critical component for enhancing the stability, translation efficiency, and immunogenicity of synthetic mRNA. This modified nucleoside triphosphate is revolutionizing applications ranging from COVID-19 vaccines to personalized cancer immunotherapy, addressing key challenges in RNA-based therapeutics.

The unique structural feature of N1-Methylpseudouridine-5′-triphosphate lies in its methylation at the N1 position of the pseudouridine base, which significantly reduces innate immune recognition while improving protein expression levels—a discovery that has become pivotal for next-generation mRNA vaccines. Researchers are actively exploring its advantages over unmodified uridine triphosphates, particularly in reducing off-target immune activation, a common concern in gene therapy applications.

Recent studies highlight its role in addressing mRNA stability issues, one of the most searched topics in biopharmaceutical forums. When incorporated into in vitro transcription (IVT) reactions, this compound demonstrates superior resistance to RNase degradation compared to standard nucleotides. This property directly translates to longer-lasting therapeutic effects, making it invaluable for rare disease treatments requiring sustained protein production.

The biotechnology community has shown particular interest in how N1-Methylpseudouridine-5′-triphosphate (CAS 1428903-59-6) enables low-dose mRNA formulations—a hot topic in cost-effective vaccine production. By enhancing translational efficiency, it allows for reduced mRNA quantities per dose while maintaining efficacy, addressing both manufacturing scalability and patient accessibility concerns that dominate industry discussions.

Beyond infectious diseases, this compound is gaining traction in regenerative medicine applications. Its ability to produce therapeutic proteins with minimal immune interference makes it ideal for stem cell reprogramming and tissue engineering—areas receiving increasing attention in medical research publications. The modified nucleotide's impact on protein folding accuracy is another frequently searched aspect, as it influences the functionality of expressed therapeutic proteins.

Quality control parameters for N1-Methylpseudouridine-5′-triphosphate production are rigorously monitored, with HPLC purity typically exceeding 98%. The compound's stability profile under various lyophilization conditions—a common preservation method for mRNA-based drugs—has become a key discussion point in pharmaceutical formulation circles. These characteristics ensure compliance with stringent GMP standards required for clinical-grade materials.

Ongoing research explores novel applications in circular RNA therapeutics, where the modified nucleotide's properties may address current limitations in RNA circularization efficiency. This aligns with growing interest in non-linear RNA structures as more stable alternatives to conventional mRNA, a trend reflected in recent scientific literature searches.

The synthesis and characterization of N1-Methylpseudouridine-5′-triphosphate (CAS 1428903-59-6) involve advanced nucleoside chemistry techniques, including phosphoramidite coupling and enzymatic phosphorylation. These processes are continuously optimized to meet the explosive demand from mRNA vaccine developers and therapeutic RNA producers worldwide, making production scalability a frequently searched technical topic.

As the field progresses, comparative studies between different modified nucleotides have become a focal point. N1-Methylpseudouridine-5′-triphosphate consistently demonstrates advantages in translation elongation rates and ribosomal fidelity over alternatives, addressing common queries about nucleotide selection criteria for mRNA design. These performance metrics are crucial for developers navigating the complex landscape of RNA-based drug development.

The future applications of this compound extend into prophylactic vaccines for emerging pathogens and autoimmune disease treatments, where its ability to modulate immune responses without compromising antigen expression offers unique therapeutic possibilities. These directions respond to growing public interest in pandemic preparedness and chronic disease management through advanced nucleoside modifications.